Cas no 446021-87-0 (N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-bromobenzohydrazide)

• Product Name: N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-bromobenzohydrazide
• CAS No: 446021-87-0
• CID: 4651802
• Update Time: 2025-10-09

N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-bromobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-bromobenzohydrazide

Additional information on N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-bromobenzohydrazide

Research Briefing on N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-bromobenzohydrazide (CAS: 446021-87-0)

N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-bromobenzohydrazide (CAS: 446021-87-0) is a synthetic compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery and development.

The compound belongs to the class of benzotriazole derivatives, which are known for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of the 4-bromobenzohydrazide moiety in its structure further enhances its potential as a bioactive molecule, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with enhanced biological activities. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the development of protease inhibitors, which are crucial for targeting viral infections and certain cancers. The study reported that derivatives of N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-bromobenzohydrazide exhibited potent inhibitory effects against specific viral proteases, suggesting its potential as a scaffold for antiviral drug design.

Another area of research has focused on the compound's antimicrobial properties. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* investigated its efficacy against multidrug-resistant bacterial strains. The results indicated that the compound, when modified with specific functional groups, showed promising activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). This finding underscores its potential as a lead compound for developing new antibiotics to address the growing challenge of antibiotic resistance.

In addition to its antimicrobial and antiviral potential, N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-bromobenzohydrazide has also been explored for its anticancer properties. A 2023 preprint on *ChemRxiv* detailed its ability to induce apoptosis in certain cancer cell lines by modulating key signaling pathways. The study suggested that the compound's mechanism of action involves the inhibition of protein kinases, which play a critical role in cancer cell proliferation and survival. These findings open new avenues for further investigation into its use as an anticancer agent.

The synthesis of N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-bromobenzohydrazide has been optimized in recent years to improve yield and purity. A 2021 publication in *Tetrahedron Letters* described a novel, high-yield synthetic route that utilizes microwave-assisted reactions, significantly reducing reaction times and improving efficiency. This advancement is particularly relevant for large-scale production, which may be necessary if the compound progresses to preclinical or clinical trials.

Despite these promising developments, challenges remain in the further development of N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-bromobenzohydrazide as a therapeutic agent. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Future research should also explore its potential synergies with existing drugs to enhance therapeutic efficacy and reduce side effects.

In conclusion, N'-[2-(1H-1,2,3-Benzotriazol-1-yl)acetyl]-4-bromobenzohydrazide (CAS: 446021-87-0) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its diverse biological activities and potential applications in antimicrobial, antiviral, and anticancer therapies make it a valuable subject for ongoing and future research. Continued exploration of its properties and optimization of its derivatives could lead to the development of novel therapeutic agents addressing some of the most pressing medical challenges today.